Cas no 1806347-67-0 (4-Fluoro-5-methoxy-2-methylpyridine)

• Product Name: 4-Fluoro-5-methoxy-2-methylpyridine
• CAS No: 1806347-67-0
• MF: C₇H₈FNO
• MW: 141.142925262451
• CID: 4906131
• Update Time: 2025-06-15

4-Fluoro-5-methoxy-2-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-5-methoxy-2-methylpyridine

• Inchi： 1S/C7H8FNO/c1-5-3-6(8)7(10-2)4-9-5/h3-4H,1-2H3
• InChI Key： MIDQPYLIYNYKTD-UHFFFAOYSA-N
• SMILES： FC1=CC(C)=NC=C1OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• XLogP3: 1.3
• Topological Polar Surface Area: 22.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 4-Fluoro-5-methoxy-2-methylpyridine

Introduction to 4-Fluoro-5-methoxy-2-methylpyridine (CAS No. 1806347-67-0)

4-Fluoro-5-methoxy-2-methylpyridine, identified by the Chemical Abstracts Service Number (CAS No.) 1806347-67-0, is a fluorinated pyridine derivative that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound serves as a versatile intermediate in the synthesis of various bioactive molecules, particularly in the development of novel therapeutic agents. The presence of both fluoro and methoxy substituents on the pyridine ring imparts unique electronic and steric properties, making it a valuable building block for medicinal chemists.

The fluorine atom at the 4-position introduces a strong electron-withdrawing effect, which can modulate the reactivity and binding affinity of the molecule. This feature is particularly useful in drug design, as fluorine substitution often enhances metabolic stability and binding interactions with biological targets. Additionally, the methoxy group at the 5-position provides a hydrophilic moiety that can influence solubility and pharmacokinetic profiles. The 2-methylpyridine core further contributes to the compound's structural diversity, enabling further functionalization through various chemical transformations.

In recent years, 4-fluoro-5-methoxy-2-methylpyridine has been extensively studied for its potential applications in pharmaceutical research. One notable area of interest is its role as a precursor in the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The pyridine scaffold is a common motif in many kinase inhibitors, and modifications at specific positions can fine-tune their biological activity. For instance, studies have demonstrated that introducing a fluorine atom at the 4-position can improve binding affinity to tyrosine kinases, leading to more potent and selective inhibitors.

Furthermore, this compound has been explored in the development of antiviral agents. The unique electronic properties of fluorinated pyridines make them suitable for interacting with viral proteases and polymerases. Recent research has shown that derivatives of 4-fluoro-5-methoxy-2-methylpyridine exhibit promising antiviral activity against RNA viruses by inhibiting key enzymatic steps in their replication cycle. The methoxy group also plays a crucial role in these interactions, as it can participate in hydrogen bonding with viral proteins, enhancing overall efficacy.

The agrochemical industry has also recognized the significance of 4-fluoro-5-methoxy-2-methylpyridine as an intermediate in the synthesis of novel pesticides and herbicides. Pyridine-based compounds are widely used in crop protection due to their ability to interact with biological targets in pests and weeds. The presence of both fluoro and methoxy substituents can enhance the bioactivity and environmental stability of these agrochemicals. For example, recent studies have identified fluorinated pyridines as potent inhibitors of acetolactate synthase (ALS), an enzyme essential for plant amino acid biosynthesis. This makes them effective herbicides that selectively target weeds without harming crops.

The synthetic chemistry of 4-fluoro-5-methoxy-2-methylpyridine is another area of active investigation. Researchers have developed efficient methods for its preparation, including multi-step syntheses from readily available starting materials. One common approach involves the fluorination of 5-methoxymethyl-2-methylpyridine using fluorinating agents such as Selectfluor or DAST (diethylaminosulfur trifluoride). These methods allow for high yields and good regioselectivity, making them suitable for large-scale production.

In addition to its pharmaceutical applications, 4-fluoro-5-methoxy-2-methylpyridine has been utilized in materials science research. Fluorinated pyridines are known for their electron-withdrawing properties, which can influence the electronic characteristics of organic semiconductors and catalysts. Researchers have incorporated this compound into π-conjugated systems to develop novel organic light-emitting diodes (OLEDs) and photovoltaic materials. The fluoro group, in particular, can improve charge transport properties, leading to more efficient devices.

The future prospects of 4-fluoro-5-methoxy-2-methylpyridine are promising, with ongoing research focusing on expanding its applications in drug discovery and material science. Advances in computational chemistry and high-throughput screening are expected to accelerate the identification of new derivatives with enhanced bioactivity. Furthermore, green chemistry approaches are being explored to develop more sustainable synthetic routes for this compound, reducing environmental impact while maintaining high yields.

In conclusion, 4-fluoro-5-methoxy-2-methylpyridine (CAS No. 1806347-67-0) is a multifunctional compound with broad applications across pharmaceuticals, agrochemicals, and materials science. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules with improved efficacy and selectivity. As research continues to uncover new uses for this compound, its importance in scientific innovation is likely to grow further.